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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-
Bromopropane-d7 (CAS No. 39091-63-9), a deuterated analog of 2-bromopropane. This

document is intended to serve as a critical resource for researchers, scientists, and

professionals in drug development by presenting detailed safety information, experimental

protocols that form the basis of hazard classification, and clear visualizations of safety

procedures.

Section 1: GHS Classification and Hazards
2-Bromopropane-d7 is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability, reproductive toxicity, and potential for organ damage through

repeated exposure.[1][2][3][4]
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

liquids
2 🔥 Danger

H225: Highly

flammable liquid

and vapour.[1][2]

[3]

Reproductive

toxicity
1A हेल्थ Danger

H360: May

damage fertility

or the unborn

child.[1][2][3]

Specific target

organ toxicity

(repeated

exposure)

2 हेल्थ Warning

H373: May

cause damage to

organs through

prolonged or

repeated

exposure.[1][2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet provided by the supplier. Key statements include P210 (Keep away from

heat, sparks, open flames, and hot surfaces. No smoking), P260 (Do not breathe

dust/fume/gas/mist/vapors/spray), and P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[1][2][3]

Section 2: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Bromopropane-
d7.
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Property Value

CAS Number 39091-63-9

Molecular Formula C₃D₇Br

Molecular Weight 130.03 g/mol [1][5]

Appearance Colorless liquid[6]

Boiling Point 59 °C (lit.)[2]

Melting Point -89 °C (lit.)[2]

Flash Point 19 °C (66.2 °F) - closed cup[3]

Density 1.383 g/mL at 25 °C[7]

Section 3: Experimental Protocols
The hazard classifications of 2-Bromopropane-d7 are based on experimental data, primarily

from studies on its non-deuterated analog, 2-bromopropane. The following sections describe

the general methodologies for key toxicological and physical hazard assessments.

3.1 Reproductive Toxicity Testing

The classification of 2-Bromopropane as a reproductive toxicant (Category 1A) is supported by

extensive animal studies.[6][8] These studies generally follow international guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD).

General Protocol for a Repeated Dose Reproductive Toxicity Study (based on OECD TG 416):

Test System: Male and female Sprague-Dawley rats are commonly used.[2]

Administration: The test substance is administered via a relevant route of exposure, such as

intraperitoneal injection or inhalation, for a specified period.[2][9] For example, in one study,

male rats were injected intraperitoneally with 2-bromopropane at concentrations of 125, 250,

and 500 mg/kg for 28 consecutive days.[2]

Parameters Monitored:
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In-life observations: Body weight, clinical signs of toxicity, and reproductive performance

(e.g., mating, fertility, gestation length).

Post-mortem examinations:

Organ weights: Testes, epididymides, and other reproductive organs are weighed.[2]

Spermatology: Sperm count, motility, and morphology are assessed.

Histopathology: Tissues from reproductive organs are examined for pathological

changes. Studies on 2-bromopropane have shown severe depletion of atrophic tubules

and germ cell necrosis in the seminiferous tubules.[2]

Data Analysis: Statistical analysis is performed to determine the significance of any observed

effects compared to a control group.

3.2 Flammability Testing

The classification of 2-Bromopropane-d7 as a Category 2 flammable liquid is based on its

flash point and boiling point.[10]

General Protocol for Flash Point Determination (Closed-Cup Method):

Apparatus: A closed-cup flash point tester is used. This apparatus consists of a sample cup

with a tightly fitting lid that has openings for a thermometer, a stirrer, and an ignition source.

Procedure:

The sample is placed in the cup and the lid is secured.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, an ignition source is introduced into the vapor space

above the liquid.

The flash point is the lowest temperature at which the vapors of the liquid ignite to produce

a flash.
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Classification: According to the GHS, a liquid with a flash point < 23°C and an initial boiling

point > 35°C is classified as a Category 2 flammable liquid.[10]

Section 4: Quantitative Toxicity Data
The following tables summarize quantitative data from reproductive toxicity studies on 2-

bromopropane.

Table 4.1: Effects of 2-Bromopropane on Male Sprague-Dawley Rats (28-day intraperitoneal

injection)[2]

Parameter Control Group
125 mg/kg
Group

250 mg/kg
Group

500 mg/kg
Group

Body Weight

Change (g)
Increase Decrease

Significant

Decrease

Significant

Decrease

Right Testis

Weight (g)
Normal Slight Decrease

Significant

Decrease

Significant

Decrease

Left Testis

Weight (g)
Normal Slight Decrease

Significant

Decrease

Significant

Decrease

White Blood Cell

Count
Normal

No significant

change
Decrease

Significant

Decrease

Lymphocyte

Count
Normal

No significant

change
Decrease

Significant

Decrease

Table 4.2: Developmental Toxicity of Inhaled 2-Bromopropane in Rats[9]
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Exposure Concentration (ppm) Number of Pups Born

0 (Control) Normal

125 No significant effect

250 No significant effect

500 No significant effect

1000 Markedly decreased

Section 5: Visualized Safety Workflows
The following diagrams, created using the DOT language, illustrate key safety-related

workflows for handling 2-Bromopropane-d7.

Physical Hazard Determination

Health Hazard Determination

Obtain Physical-Chemical Data

Determine Flash Point

Determine Boiling Point

Classify Flammability (GHS Criteria) Flammable Liquid Category 2

Flash Point < 23°C &
Boiling Point > 35°C

Not Classified as Flammable
Other

Review Toxicological Data
(Animal Studies, Human Evidence)

Evaluate Reproductive Effects

Evaluate Repeated Exposure Effects

Reproductive Toxicity Category 1A

Sufficient Evidence

STOT RE Category 2
Evidence of Organ Damage
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Click to download full resolution via product page

GHS Classification Workflow for 2-Bromopropane-d7

Exposure to 2-Bromopropane-d7

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing immediately.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical advice/attention.

Click to download full resolution via product page

First-Aid Decision Pathway for 2-Bromopropane-d7 Exposure

Section 6: Handling and Storage
Handling:

Handle in a well-ventilated area or under a chemical fume hood.[2][6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Avoid contact with skin, eyes, and clothing.[2][6]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Store in a locked-up area.[2]

Section 7: Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[2]

Remove all sources of ignition.[2] Wear appropriate PPE.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and place

it in a suitable, closed container for disposal.[2] Use spark-proof tools.[2]

Section 8: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Vapors may form explosive mixtures with air.[11] Containers may explode

when heated.[11] Hazardous combustion products include carbon oxides and hydrogen

bromide.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Section 9: Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. The product should be sent to a licensed disposal company. Do not mix with other

waste.

This technical guide provides a summary of the available safety data for 2-Bromopropane-d7.

It is essential to consult the full Safety Data Sheet (SDS) from your supplier before use and to
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conduct a thorough risk assessment for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

